1H-Pyrrole, 1-[[4-(trifluoromethyl)phenyl]sulfonyl]-

• Molecular Formula: C11H8F3NO2S
• Molecular Weight: 275.25 g/mol
• IUPAC Name: 1-[4-(trifluoromethyl)phenyl]sulfonylpyrrole
• InChI: InChI=1S/C11H8F3NO2S/c12-11(13,14)9-3-5-10(6-4-9)18(16,17)15-7-1-2-8-15/h1-8H
• InChI Key: IXEAHTDTWFKZQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)S(=O)(=O)C2=CC=C(C=C2)C(F)(F)F

Description

1H-Pyrrole, 1-[[4-(trifluoromethyl)phenyl]sulfonyl]- is a useful research compound. Its molecular formula is C11H8F3NO2S and its molecular weight is 275.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-BuLi (56 mL, 89.7 mmol) was added to a solution of 1H-pyrrole (6.02 g, 89.7 mmol) in THF (179 mL) at −78° C. over 10 minutes. 4-(trifluoromethyl)benzene-1-sulfonyl chloride (26.3 g, 107.6 mmol) was dissolved in THF (20 mL) and added to the reaction mixture over 30 minutes. The reaction was stirred for 30 minutes then allowed to warm to room temperature and stirred for a further 18 h. The solution was diluted with EtOAc washed with brine and the organic phase was separated, dried (Na2SO4), filtered and concentrated under vacuum and purified on a silica gel column (eluant hexane/EtOAc 99/1 to 4/1, v/v) to give compound 111 (21.4 g, 77.7 mmol, 87%). MS (ESI) 276.1 (M+H).